Cas no 2640353-29-1 (3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine
• CAS No: 2640353-29-1
• MF: C₆H₂BrCl₂N₃
• MW: 266.910177707672
• CID: 5165372
• PubChem ID: 156273361
• Update Time: 2026-03-04

3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 3-bromo-5,6-dichloro-
• 3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine
• F93731
• SCHEMBL23242831
• 2640353-29-1
• 3-bromo-5,6-dichloropyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C6H2BrCl2N3/c7-3-1-10-12-2-4(8)5(9)11-6(3)12/h1-2H
• InChI Key： YKHPVSFCDXHYST-UHFFFAOYSA-N
• SMILES： C12=C(Br)C=NN1C=C(Cl)C(Cl)=N2

Computed Properties

• Exact Mass: 264.88092g/mol
• Monoisotopic Mass: 264.88092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine

Professional Introduction to 3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine (CAS No. 2640353-29-1)

3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine (CAS No. 2640353-29-1) is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, which is known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of bromine and chlorine substituents, make it a valuable scaffold for further chemical modifications and drug development.

The bromo and chloro substituents in 3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine play a crucial role in its reactivity and biological activity. These halogen atoms can participate in various chemical reactions, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The pyrazolo[1,5-a]pyrimidine core itself is a well-known pharmacophore that has been extensively studied for its potential applications in the treatment of various diseases.

Recent research has highlighted the importance of this compound in the development of novel therapeutic agents. For instance, studies have demonstrated that derivatives of pyrazolo[1,5-a]pyrimidine can exhibit inhibitory effects on several enzymes and receptors involved in cancer progression. The bromo and chloro groups on the molecule allow for further functionalization, enabling researchers to tailor the properties of the compound for specific biological targets.

In addition to its potential in oncology, 3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine has shown promise in other therapeutic areas. For example, it has been investigated for its antimicrobial properties, where it demonstrates activity against a range of bacterial and fungal strains. The chloro substituents are particularly important in these interactions, as they can enhance the compound's ability to disrupt microbial cell membranes.

The synthesis of 3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by halogenation steps to introduce the bromo and chloro groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of these processes.

The pharmacological properties of this compound have been further explored through computational modeling and experimental studies. Molecular docking simulations have been used to predict how 3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine interacts with biological targets such as kinases and transcription factors. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives.

In clinical settings, the development of new drugs often relies on understanding the pharmacokinetic properties of candidate compounds. Studies on 3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a promising candidate for further development into a therapeutic agent that can be safely administered to patients.

The future prospects for 3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine are bright, with ongoing research aimed at expanding its applications in medicine. Innovations in synthetic chemistry and drug discovery technologies are expected to yield new derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical reality.

In conclusion, 3-bromo-5,6-dichloro-pyrazolo[1,5-a]pyrimidine (CAS No. 2640353-29-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for drug development across multiple therapeutic areas. As research continues to uncover new applications for this molecule, bromo-chlorinated-containing pyrazolo[1,5-a]pyrimidines are poised to play a vital role in addressing unmet medical needs.